Cas no 2742623-19-2 (methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate)

• Product Name: methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate
• CAS No: 2742623-19-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5862789
• PubChem ID: 165665603
• Update Time: 2025-11-01

methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate
• EN300-37102538
• 2742623-19-2

• Inchi： 1S/C7H11NO2/c1-10-6(9)7(8)4-2-3-5(4)7/h4-5H,2-3,8H2,1H3/t4-,5+,7?
• InChI Key： COLBEUDJLJAAEZ-VAPWPJCZSA-N
• SMILES： O(C)C(C1([C@@H]2CC[C@@H]21)N)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate

Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate (CAS No. 2742623-19-2): A Comprehensive Overview

Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate, identified by its CAS number 2742623-19-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This bicyclic amine derivative has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The compound's stereochemistry, characterized by the specific configuration at the 1R, 4S, and 5S positions, plays a crucial role in determining its biological activity and interaction with biological targets.

The< strong>bicyclo[2.1.0]pentane core of Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate contributes to its rigid three-dimensional structure, which can be exploited to optimize binding affinity and selectivity in drug design. This particular scaffold has been explored in various research studies for its potential to mimic natural amino acid sequences, thereby facilitating the development of peptidomimetics and protease inhibitors. The presence of an amine group at the 5-position further enhances its versatility, allowing for modifications that can fine-tune pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate with target proteins more accurately. These studies have highlighted its potential as a lead compound for inhibiting enzymes involved in inflammatory pathways and cancer metabolism. For instance, preliminary computational studies suggest that this compound may interact with matrix metalloproteinases (MMPs), which are known to play a pivotal role in tissue degradation and cancer progression.

In vitro experiments have also demonstrated the compound's ability to modulate the activity of proteases relevant to neurological disorders. The unique stereochemistry of Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate has been found to influence its binding affinity and selectivity for these enzymes, making it a promising candidate for further development. Additionally, the carboxylate moiety at the 5-position provides a site for further chemical modification, allowing researchers to explore derivatives with enhanced solubility and bioavailability.

The synthesis of Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate presents unique challenges due to its complex stereochemistry. However, recent innovations in asymmetric synthesis have made it more feasible to produce this compound in high enantiomeric purity. Techniques such as chiral auxiliary-assisted reactions and transition metal-catalyzed asymmetric transformations have been employed to achieve the desired stereochemical configuration efficiently.

The pharmacological profile of Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate is still under investigation, but early findings suggest that it may exhibit anti-inflammatory and anti-proliferative effects. These properties make it an attractive candidate for treating conditions such as rheumatoid arthritis and certain types of cancer. Furthermore, its structural similarity to natural amino acids may enable it to evade metabolic degradation more effectively than traditional small-molecule drugs.

The potential applications of Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate extend beyond oncology and inflammation research. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing novel therapeutic strategies for neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with specific proteases has opened up new avenues for research into neuroprotective agents.

As research continues to uncover the therapeutic potential of Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate, collaborations between academic institutions and pharmaceutical companies are likely to accelerate its development into clinical candidates. The compound's promising preclinical data support further investigation into its mechanism of action and potential side effects before human trials can commence.

In conclusion, Methyl (1R,4S,5S)-5-aminobicyclo[2.1.0]pentane-5-carboxylate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications.< strong>CAS No. 2742623-19-2 identifies this compound as a key player in ongoing research efforts aimed at developing novel treatments for various diseases.< strong>Biochemical studies continue to elucidate its interactions with biological targets, while synthetic chemists work on optimizing production methods.